6-(2-amino-1,3-thiazol-4-yl)-3,4-dihydroquinolin-2(1H)-one

• IUPAC Name: 6-(2-amino-1,3-thiazol-4-yl)-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C12H11N3OS/c13-12-15-10(6-17-12)8-1-3-9-7(5-8)2-4-11(16)14-9/h1,3,5-6H,2,4H2,(H2,13,15)(H,14,16)
• InChI Key: FXDMXJQMOVVRFM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC2=C1C=C(C=C2)C3=CSC(=N3)N
• Molecular Formula: C12H11N3OS
• Molecular Weight: 245.30 g/mol
• CAS RN: 105316-79-8

Description

The compound “6-(2-amino-1,3-thiazol-4-yl)-3,4-dihydroquinolin-2(1H)-one” is a type of 2-aminothiazole derivative. 2-Aminothiazoles are a significant class of organic medicinal compounds utilized as starting material for the synthesis of diverse range of heterocyclic analogues with promising therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory & analgesic agents.

Scientific Research Applications

Antimicrobial Agent

The compound has shown promising results as an antimicrobial agent. . .

Antifungal Agent

In addition to its antibacterial properties, the compound has also demonstrated antifungal activity. .

Anti-HIV Agent

.

Antioxidant

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Antitumor Agent

. This suggests potential applications in cancer treatment.

Anthelmintic Agent

. Anthelmintic agents are drugs that are used to treat infections with parasitic worms.

Anti-inflammatory & Analgesic Agent

. This suggests potential applications in the treatment of conditions involving inflammation and pain.

Mechanism of Action

Target of Action

The primary target of the compound “6-(2-amino-1,3-thiazol-4-yl)-3,4-dihydroquinolin-2(1H)-one” is the enzyme UDP-N-acetylmuramate/L-alanine ligase . This enzyme plays a crucial role in the biosynthesis of peptidoglycan, a key component of bacterial cell walls .

Mode of Action

The compound interacts with its target enzyme through a process known as molecular docking . The compound fits into the active site of the enzyme, forming a complex that inhibits the enzyme’s activity . This inhibition disrupts the synthesis of peptidoglycan, thereby affecting the integrity of the bacterial cell wall .

Biochemical Pathways

The compound affects the peptidoglycan biosynthesis pathway . By inhibiting the activity of UDP-N-acetylmuramate/L-alanine ligase, the compound prevents the formation of peptidoglycan cross-links. This disruption leads to a weakened bacterial cell wall, making the bacteria more susceptible to osmotic pressure and potentially leading to cell lysis .

Result of Action

The compound exhibits significant antibacterial potential . It has shown effectiveness against both gram-positive bacteria such as Staphylococcus epidermidis and Staphylococcus aureus, and gram-negative bacteria like Pseudomonas aeruginosa and Escherichia coli . The compound also exhibits antifungal potential against Candida glabrata and Candida albicans .

Synthesis routes and methods

Procedure details

6-(Chloroacetyl)-3,4-dihydrocarbostyril (7 g), thiourea (2.6 g) and absolute ethanol (250 ml) is stirred under reflux for two hours, cooled in an ice bath, filtered, and the filtered solid washed with ether and dried. The solid is suspended in aqueous sodium bicarbonate and stirred for 30 minutes, filtered, washed with isopropanol, dried and refluxed in methanol (300 ml) overnight. The resulting solid is filtered, suspended in boiling methanol (300 ml) and methane sulfonic acid (2.8 ml) added, resulting in the formation of a precipitate which is filtered, twice recrystallized from ethanol/DMF affording the desired product as the methane sulfonic acid salt, M.P. >250° C.